Cas no 2377035-65-7 (4-Imino-1,4-oxathiane 4-oxide;hydrochloride)

• Product Name: 4-Imino-1,4-oxathiane 4-oxide;hydrochloride
• CAS No: 2377035-65-7
• MF: C₄H₁₀ClNO₂S
• MW: 171.6456990242
• CID: 4786455
• Update Time: 2025-06-09

4-Imino-1,4-oxathiane 4-oxide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT25738
• 4-Imino-1,4-oxathiane 4-oxide;hydrochloride
• 4-IMINO-1,4L6-OXATHIANE 4-OXIDE HCL

• Inchi： 1S/C4H9NO2S.ClH/c5-8(6)3-1-7-2-4-8;/h5H,1-4H2;1H
• InChI Key： VPLCTMQJBMMESA-UHFFFAOYSA-N
• SMILES： Cl.S1(CCOCC1)(=N)=O

Computed Properties

• Exact Mass: 171.0120774 g/mol
• Monoisotopic Mass: 171.0120774 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 171.65
• Topological Polar Surface Area: 58.5

Additional information on 4-Imino-1,4-oxathiane 4-oxide;hydrochloride

Comprehensive Overview of 4-Imino-1,4-oxathiane 4-Oxide Hydrochloride (CAS No. 2377035-65-7)

4-Imino-1,4-oxathiane 4-oxide hydrochloride (CAS No. 2377035-65-7) is a specialized organic compound with a unique molecular structure, combining imino, oxathiane, and oxide functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its sulfur-containing heterocyclic framework, which may contribute to bioactive properties. The hydrochloride salt form enhances its solubility, making it more versatile for experimental use.

In recent years, the demand for sulfur-based heterocycles like 4-imino-1,4-oxathiane 4-oxide has surged, driven by their relevance in designing novel enzyme inhibitors and antimicrobial agents. A growing trend in AI-driven drug discovery has further amplified interest in such compounds, as computational models predict their interactions with biological targets. Frequently searched terms like "oxathiane derivatives in medicine" and "CAS 2377035-65-7 applications" reflect this curiosity. The compound’s structural hybridity—merging imino and sulfoxide moieties—also aligns with the search for multi-target therapeutics, a hot topic in precision medicine.

From a synthetic chemistry perspective, 4-imino-1,4-oxathiane 4-oxide hydrochloride exemplifies advancements in green chemistry. Researchers are exploring eco-friendly protocols to synthesize such heterocycles, reducing reliance on hazardous reagents. This aligns with global trends toward sustainable chemical production, a frequently queried topic in academic and industrial forums. The compound’s crystallographic data and stability under physiological conditions are also under investigation, addressing common questions about its feasibility in long-term studies.

Beyond pharmaceuticals, CAS 2377035-65-7 has potential in material science, particularly in polymer modification and corrosion inhibition. Its sulfoxide group may act as a ligand in catalytic systems, a subject gaining traction in nanotechnology circles. Searches for "sulfur-oxygen heterocycles in catalysis" often lead to discussions about derivatives like this compound. Additionally, its spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in quality control during synthesis—a critical aspect for laboratories prioritizing reproducible results.

In summary, 4-imino-1,4-oxathiane 4-oxide hydrochloride represents a convergence of medicinal chemistry, sustainability, and advanced materials. Its CAS No. 2377035-65-7 serves as a gateway for researchers exploring heterocyclic optimization and structure-activity relationships. As interdisciplinary studies expand, this compound is poised to remain a focal point in both academic publications and industrial R&D pipelines.